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molecular formula C13H10N2O6S B8680145 2-[(4-Nitrophenyl)sulfonylamino]benzoic acid

2-[(4-Nitrophenyl)sulfonylamino]benzoic acid

Cat. No. B8680145
M. Wt: 322.30 g/mol
InChI Key: MWXPPZARWSMLCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
NaHCO3
Quantity
0.4 mmol
Type
reagent
Reaction Step One
Name
water
Quantity
1 mL
Type
solvent
Reaction Step One
Name
NC1=CC=CC=C1C(O)=O
Quantity
0.22 mmol
Type
reactant
Reaction Step One
Name
PEG400
Quantity
1 mL
Type
solvent
Reaction Step One
Name
O=S(C1=CC=C([N+]([O-])=O)C=C1)(Cl)=O
Quantity
0.2 mmol
Type
limiting reactant
Reaction Step Two
Name
acetone
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
O=C(O)c1ccccc1NS(=O)(=O)c1ccc([N+](=O)[O-])cc1
Yield
60%

Identifiers

Inputs

Step One
Name
NaHCO3
Quantity
0.4 mmol
Type
reagent
Smiles
O=C([O-])O.[Na+]
Name
water
Quantity
1 mL
Type
solvent
Smiles
O
Name
NC1=CC=CC=C1C(O)=O
Quantity
0.22 mmol
Type
reactant
Smiles
NC1=CC=CC=C1C(O)=O
Name
PEG400
Quantity
1 mL
Type
solvent
Smiles
OCCOCCOCCOCCOCCO
Details
Flow Rate
 0.25 mL/min
Step Two
Name
O=S(C1=CC=C([N+]([O-])=O)C=C1)(Cl)=O
Quantity
0.2 mmol
Type
limiting reactant
Smiles
O=S(C1=CC=C([N+]([O-])=O)C=C1)(Cl)=O
Name
acetone
Quantity
2 mL
Type
solvent
Smiles
CC(C)=O
Details
Flow Rate
 0.25 mL/min

Setup

Vessel
Control Type
TUBE
Setpoint
10 mL
Material
PLASTIC: PTFE
Attachments
PRESSURE_REGULATOR: back pressure regulator
Type
UNSPECIFIED

Conditions

Temperature
Control Type
CUSTOM
Details
"warmed"
Setpoint
25 °C
Pressure
Control Type
PRESSURIZED
Details
back pressure regulator
Setpoint
100 psi
Atmosphere
UNSPECIFIED
Measurements
Type Time Pressure
Flow
Type
PLUG_FLOW_REACTOR
Pump Type
Tubing
PTFE
Other

Workups

ADDITION
Type
ADDITION
EXTRACTION
Type
EXTRACTION
Phase kept
organic
WASH
Type
WASH
WASH
Type
WASH
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
CONCENTRATION
Type
CONCENTRATION

Outcomes

Product
Details
Reaction Time
 20 min
Name
O=C(O)c1ccccc1NS(=O)(=O)c1ccc([N+](=O)[O-])cc1
Type
product
Smiles
O=C(O)c1ccccc1NS(=O)(=O)c1ccc([N+](=O)[O-])cc1
Measurements
Type Value Analysis
YIELD 60% isolated weight
YIELD 89% crude nmr
Analyses
NMR_1H
Type
NMR_1H
Details
NMR of crude reaction mixture before workup
GCMS
Type
GCMS
WEIGHT
Type
WEIGHT
NMR_1H
Type
NMR_1H

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.